1-Benzoyl-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: [2-(4-methoxyphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-phenylmethanone
• InChI: InChI=1S/C22H22N2O2S/c1-26-18-12-10-16(11-13-18)19-21(27)24(20(25)17-8-4-2-5-9-17)22(23-19)14-6-3-7-15-22/h2,4-5,8-13H,3,6-7,14-15H2,1H3
• InChI Key: QFXHNFAETGEVPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3(CCCCC3)N(C2=S)C(=O)C4=CC=CC=C4
• Molecular Formula: C22H22N2O2S
• Molecular Weight: 378.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The benzoyl and methoxyphenyl groups are aromatic, meaning they have a stable ring structure with alternating double bonds. The diazaspirodecene group is a type of spirocyclic compound, which are typically more rigid and have unique 3D structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the aromatic rings in this compound could contribute to its stability and potentially its solubility in certain solvents. The exact properties would need to be determined experimentally.

Scientific Research Applications

Synthetic Applications in Medicinal Chemistry

Compounds with structures similar to "1-Benzoyl-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione" have been synthesized for their potential biological activities. For instance, derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones have been explored for their antihypertensive activities in spontaneous hypertensive rats, showcasing the relevance of spirocyclic compounds in developing cardiovascular medications (Caroon et al., 1981). Similarly, the exploration of spirocyclopropane derivatives for mild steel protection in HCl emphasizes the compound's potential in corrosion inhibition, underlining the diverse industrial applications of such molecules (Chafiq et al., 2020).

Analytical and Environmental Applications

The development of chemosensors for detecting organophosphorus pesticides using luminescent Eu(III) complexes is another area where structurally similar compounds have found application. This demonstrates the potential utility of "1-Benzoyl-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione" in environmental monitoring and safety (Azab & Kamel, 2016).

Advanced Material Science

In materials science, the study of 2,3-dioxoheterocycles and their recyclization has shown the importance of diazaspiro compounds in developing new materials with potential applications ranging from catalysis to novel polymers (Konovalova et al., 2013).